Cas no 129580-10-5 (Cytidine,2'-deoxy-5-(methoxymethyl)- (9CI))

Cytidine,2'-deoxy-5-(methoxymethyl)- (9CI) structure
129580-10-5 structure
Product Name:Cytidine,2'-deoxy-5-(methoxymethyl)- (9CI)
CAS No:129580-10-5
MF:C11H17N3O5
MW:271.269782781601
CID:163714
PubChem ID:125384
Update Time:2025-04-19

Cytidine,2'-deoxy-5-(methoxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine,2'-deoxy-5-(methoxymethyl)- (9CI)
    • 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidin-2-one
    • 5-methoxymethyl-2-deoxycytidine
    • 2'-Deoxy-5-(methoxymethyl)cytidine
    • 5-Mome-dct
    • Cytidine, 2'-deoxy-5-(methoxymethyl)-
    • 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(methoxymethyl)pyrimidin-2-one
    • SCHEMBL9803380
    • DTXSID80926436
    • 129580-10-5
    • 1-(2-Deoxypentofuranosyl)-4-imino-5-(methoxymethyl)-1,4-dihydropyrimidin-2-ol
    • 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-(methoxymethyl)-
    • Inchi: 1S/C11H17N3O5/c1-18-5-6-3-14(11(17)13-10(6)12)9-2-7(16)8(4-15)19-9/h3,7-9,15-16H,2,4-5H2,1H3,(H2,12,13,17)/t7-,8+,9+/m0/s1
    • InChI Key: IEYXVEIKPXIXML-DJLDLDEBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(COC)=C1)N)=O)O

Computed Properties

  • Exact Mass: 271.11691
  • Monoisotopic Mass: 271.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 117.61
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